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Compound of Interest

Compound Name: Ethyl 2-hydroxyisobutyrate

Cat. No.: B1328902 Get Quote

An In-depth Technical Guide to Ethyl 2-
hydroxyisobutyrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Ethyl 2-hydroxyisobutyrate, a key organic compound with applications in

various scientific fields, including pharmaceuticals and materials science.[1] This document

details its characteristics, synthesis, and safety protocols to support its effective and safe use in

research and development.

Chemical Identity and Physical Properties
Ethyl 2-hydroxyisobutyrate, also known as ethyl 2-hydroxy-2-methylpropanoate, is a clear,

colorless liquid.[1][2] It is recognized for its role as a solvent for nitrocellulose and cellulose

acetate and as an intermediate in organic synthesis.[1]

Table 1: Physical and Chemical Properties of Ethyl 2-hydroxyisobutyrate
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Property Value Source(s)

Molecular Formula C₆H₁₂O₃ [2][3][4]

Molecular Weight 132.16 g/mol [2][3]

CAS Number 80-55-7 [2][5]

Appearance
Colorless to Almost Colorless

Clear Liquid
[1][2]

Boiling Point 149-150 °C [1][3]

Melting Point 78 °C [1]

Density 0.965 - 0.98 g/mL at 25 °C [1][3]

Refractive Index (n20/D) 1.408 [1][3]

Flash Point 41-44 °C (111-112 °F) [1][3]

Purity >98.0% (GC)

Spectroscopic Data
Spectroscopic analysis is crucial for the verification and characterization of Ethyl 2-
hydroxyisobutyrate. The following tables summarize its key spectral data.

Table 2: ¹H NMR Spectroscopic Data (300MHz, CDCl₃)[2]

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

1.26 Triplet (t) 3H -OCH₂CH₃

1.39 Singlet (s) 6H -C(CH₃)₂OH

3.16 Broad Singlet (bs) 1H -OH

4.19 Quartet (q) 2H -OCH₂CH₃

Table 3: ¹³C NMR Spectroscopic Data (75MHz, CDCl₃)[2]
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Chemical Shift (δ) ppm Assignment

14.2 -OCH₂CH₃

27.2 -C(CH₃)₂OH

61.8 -OCH₂CH₃

72.0 -C(CH₃)₂OH

177.5 C=O

Table 4: Infrared (IR) Spectroscopic Data (neat)[2]

Wavenumber (cm⁻¹) Assignment

3056 C-H stretch (sp³)

2984 C-H stretch (sp³)

1725 C=O stretch (ester)

1264 C-O stretch

1181 C-O stretch

Table 5: Mass Spectrometry Data

m/z Assignment

155.1 [M+Na]⁺

Diagram 1: Key Spectroscopic Correlations for Ethyl 2-hydroxyisobutyrate
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Ethyl 2-hydroxyisobutyrate

¹H and ¹³C NMR IR Spectroscopy
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Caption: Correlation of functional groups in Ethyl 2-hydroxyisobutyrate with their NMR and IR

signals.

Chemical Reactivity and Stability
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Ethyl 2-hydroxyisobutyrate is stable under normal conditions.[5] It is a flammable liquid and

vapor.[5] Incompatible materials include strong oxidizing agents and strong bases.[5]

Hazardous decomposition products include carbon monoxide and carbon dioxide.[5]

Experimental Protocol: Synthesis of Ethyl 2-
hydroxyisobutyrate
The following protocol describes the synthesis of Ethyl 2-hydroxyisobutyrate via Fischer

esterification of 2-hydroxyisobutyric acid with ethanol.[2]

Materials:

2-hydroxyisobutyric acid (5.0g, 48mmol)

Ethanol (100mL)

Concentrated sulfuric acid (130μL, 2.4mmol)

Dichloromethane

Anhydrous magnesium sulfate

Water

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:
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To a solution of 2-hydroxyisobutyric acid in ethanol in a round-bottom flask, add concentrated

sulfuric acid.

Heat the mixture at reflux for 24 hours.

After cooling, remove the solvent under reduced pressure using a rotary evaporator.

Dissolve the residue in water.

Extract the aqueous solution with dichloromethane (3 x 50mL).

Combine the organic layers and dry over anhydrous magnesium sulfate.

Filter and concentrate the solution to obtain the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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